1-(2-Phenyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone

• IUPAC Name: 1-(2-phenylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-yl)ethanone
• InChI: InChI=1S/C22H23N3O2/c1-16(26)24-13-11-22(12-14-24)25-20(18-9-5-6-10-21(18)27-22)15-19(23-25)17-7-3-2-4-8-17/h2-10,20H,11-15H2,1H3
• InChI Key: KZWBNVWZFMRKQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5O2
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

The compound “1-(2-Phenyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4’-piperidin]-1’-yl)ethanone” is a part of a collection of rare and unique chemicals. It has a linear formula of C21H22N2O.

Molecular Structure Analysis

The compound has a molecular weight of 318.422. More detailed structural information, such as NMR data, might be needed for a comprehensive molecular structure analysis.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Derivatives : Research focuses on synthesizing novel heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidines, triazolopyrimidines, and others, incorporating thiazolo, benzimidazole, or benzoxazine moieties. These studies aim to explore the chemical properties and reactions of these compounds, potentially leading to new pharmacologically active substances (Abdelhamid & Gomha, 2013).

• Antimicrobial and Anti-inflammatory Properties : Some compounds within the benzoxazine family have shown promising antimicrobial, anti-inflammatory, and antioxidant activities. This suggests potential applications in developing new treatments for infections, inflammation, and oxidative stress-related conditions (Mandzyuk et al., 2020).

Chemical Properties and Reactions

• Chemical Reactions and Mechanisms : Studies also explore the chemical reactions of related compounds, providing insights into their chemical behavior, stability, and the formation of novel structures through various chemical reactions. This fundamental knowledge is crucial for designing compounds with specific properties and activities (Faragher & Gilchrist, 1979).

• Electrochemical Synthesis : Research into the electrochemical synthesis of arylthiobenzazoles from structurally related compounds highlights innovative methods for constructing complex molecules, potentially opening new pathways for synthesizing pharmacologically active compounds (Amani & Nematollahi, 2012).

Safety and Hazards

Sigma-Aldrich, a supplier of this compound, does not provide analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.